4-(Methylthio)-N-(thiophen-2-ylmethyl)aniline

• Molecular Formula: C12H13NS2
• Molecular Weight: 235.4 g/mol
• SMILES: CSC1=CC=C(C=C1)NCC2=CC=CS2
• InChI: InChI=1S/C12H13NS2/c1-14-11-6-4-10(5-7-11)13-9-12-3-2-8-15-12/h2-8,13H,9H2,1H3
• InChIKey: YWFVDDLTOQWBFM-UHFFFAOYSA-N

4-(Methylthio)-N-(thiophen-2-ylmethyl)aniline: Core Profile and Procurement

4-(Methylthio)-N-(thiophen-2-ylmethyl)aniline is a secondary aromatic amine belonging to the thiophene-containing methylthioaniline class, characterized by a para-methylthio-substituted aniline core linked via a secondary amine bridge to a thiophen-2-ylmethyl moiety. Its molecular formula is C₁₂H₁₃NS₂ (MW 235.4 g/mol), incorporating two sulfur atoms—one as a thioether (–SCH₃) and one within the thiophene heterocycle [1]. The compound possesses a computed XLogP3 of 3.6, a topological polar surface area (TPSA) of 65.6 Ų, three hydrogen bond acceptors, one hydrogen bond donor, and four rotatable bonds, placing it within favorable drug-like physicochemical space [1]. It is commercially available from multiple laboratory chemical suppliers at purities ≥95%, primarily as a research intermediate and building block for medicinal chemistry and materials science applications .

Secondary Aromatic Amine Thiophene Building Block Dual-Sulfur Scaffold

Supports medicinal chemistry SAR, coordination chemistry, and synthetic methodology research as a research intermediate with computed drug-like property space.

• [1] PubChem Compound Summary CID 28444517, 4-(methylsulfanyl)-N-[(thiophen-2-yl)methyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1019512-39-0 View Source

Why Structural Analogs Cannot Substitute This Compound

The compound's closest structural analogs—4-methyl-N-(thiophen-2-ylmethyl)aniline (CAS 3139-30-8), 3-(methylthio)-N-(thiophen-2-ylmethyl)aniline (CAS 1019536-54-9), and the parent 4-(methylthio)aniline (CAS 104-96-1)—differ in critical physicochemical parameters that govern molecular recognition, solubility, metabolic stability, and metal-coordination capacity. These differences are not cosmetic: the replacement of a methyl group with a methylthio substituent alters hydrogen-bond acceptor count (from 2 to 3), increases TPSA by approximately 63% (from 40.3 to 65.6 Ų), and introduces a second sulfur atom capable of metal chelation, fundamentally changing the compound's behavior in biological assays, synthetic transformations, and coordination chemistry applications [1][2]. Simple substitution based on core scaffold similarity without accounting for these quantifiable property divergences will lead to non-reproducible results in target engagement studies, metal-catalyzed reactions, or structure-activity relationship (SAR) campaigns.

4-Methyl analog Lower HBA count (2 vs. 3) and TPSA may shift permeability, target engagement, and SAR outcomes; lacks thioether for metal coordination.

Meta-SCH₃ regioisomer Inductive electron-withdrawing character at aniline nitrogen alters basicity and reactivity in coupling reactions; cannot direct ortho-metallation.

Parent 4-(methylthio)aniline Absence of thiophen-2-ylmethyl group results in 1.8 log unit lower lipophilicity, limiting membrane permeability for cell-based studies.

• [1] PubChem Compound Summary CID 28444517, 4-(methylsulfanyl)-N-[(thiophen-2-yl)methyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1019512-39-0 View Source
• [2] PubChem Compound Summary CID 914053, 4-methyl-N-[(thiophen-2-yl)methyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3139-30-8 View Source

Quantitative Evidence for Selecting This Compound Over Analogs

TPSA and Hydrogen-Bond Acceptor Gain Over 4-Methyl Analog

The replacement of the para-methyl group in 4-methyl-N-(thiophen-2-ylmethyl)aniline with a para-methylthio group in the target compound yields a substantial increase in topological polar surface area (TPSA) and hydrogen-bond acceptor (HBA) count, parameters that directly influence membrane permeability and target binding. The target compound exhibits TPSA = 65.6 Ų and HBA = 3, compared to TPSA = 40.3 Ų and HBA = 2 for the 4-methyl analog [1][2]. This represents a 63% increase in TPSA and the addition of a third H-bond acceptor site contributed by the thioether sulfur. The XLogP3 values remain closely matched (3.6 vs. 3.5), indicating that the methylthio substitution enhances polarity without sacrificing lipophilicity—a desirable but uncommon combination for blood-brain barrier penetration prediction and oral bioavailability optimization [1][2].

TPSA & HBA Gain

Head-to-head

ΔTPSA +25.3 Ų (+63%)
ΔHBA +1

Alters permeability and target engagement context

Computed properties; experimental validation recommended

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen-Bond Acceptor (HBA) Count
Target Compound Data	TPSA = 65.6 Ų; HBA = 3; XLogP3 = 3.6; HBD = 1; Rotatable Bonds = 4
Comparator Or Baseline	4-Methyl-N-(thiophen-2-ylmethyl)aniline: TPSA = 40.3 Ų; HBA = 2; XLogP3 = 3.5; HBD = 1; Rotatable Bonds = 3
Quantified Difference	ΔTPSA = +25.3 Ų (+62.8%); ΔHBA = +1; ΔXLogP3 = +0.1; ΔRotatable Bonds = +1
Conditions	Computed properties from PubChem (XLogP3 3.0 algorithm, Cactvs 3.4.8.24 for TPSA/HBA/HBD/Rotatable Bond Count). Values for both compounds retrieved from PubChem Compound Summaries CID 28444517 and CID 914053.

Why This Matters

The 63% higher TPSA of the target compound, combined with nearly identical lipophilicity, means it offers a distinct permeability-solubility profile that may produce divergent cellular uptake, efflux pump susceptibility, and off-target binding compared to the 4-methyl analog—critical for SAR interpretation.

• [1] PubChem Compound Summary CID 28444517, 4-(methylsulfanyl)-N-[(thiophen-2-yl)methyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1019512-39-0 View Source
• [2] PubChem Compound Summary CID 914053, 4-methyl-N-[(thiophen-2-yl)methyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3139-30-8 View Source

Lipophilicity Enhancement Relative to Parent Aniline Scaffold

The thiophen-2-ylmethyl substitution on the target compound dramatically shifts its lipophilicity profile compared to the parent 4-(methylthio)aniline fragment. The target compound has XLogP3 = 3.6, whereas the parent 4-(methylthio)aniline has XLogP3 = 1.8 [1][2]. This ΔXLogP3 of +1.8 log units (a >60-fold increase in calculated octanol-water partition coefficient) is accompanied by a molecular weight increase of 96.18 Da (235.4 vs. 139.22 g/mol) and a TPSA increase of 14.3 Ų (65.6 vs. 51.3 Ų) [1][2]. The additional rotatable bonds (4 vs. 1) further distinguish the target compound's conformational behavior.

Lipophilicity Gain

Head-to-head

ΔXLogP3 +1.8 (>60-fold increase)

Shifts from fragment-like to lead-like property space

Supports cell-based screening context

Evidence Dimension	XLogP3 (Lipophilicity) and Associated Physicochemical Parameters
Target Compound Data	XLogP3 = 3.6; MW = 235.4 g/mol; TPSA = 65.6 Ų; Rotatable Bonds = 4
Comparator Or Baseline	4-(Methylthio)aniline (CAS 104-96-1): XLogP3 = 1.8; MW = 139.22 g/mol; TPSA = 51.3 Ų; Rotatable Bonds = 1
Quantified Difference	ΔXLogP3 = +1.8; ΔMW = +96.18 g/mol (+69.1%); ΔTPSA = +14.3 Ų (+27.9%); ΔRotatable Bonds = +3
Conditions	Computed properties from PubChem (XLogP3 3.0 algorithm, Cactvs 3.4.8.24). Values retrieved from PubChem Compound Summaries CID 28444517 and CID 66038.

Why This Matters

The 1.8 log unit lipophilicity increase moves the compound from a 'fragment-like' property space to 'lead-like' space, making it more suitable for cell-based screening and target engagement studies where membrane permeability is required, while the parent aniline would be rapidly cleared or fail to penetrate lipid bilayers.

• [1] PubChem Compound Summary CID 28444517, 4-(methylsulfanyl)-N-[(thiophen-2-yl)methyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1019512-39-0 View Source
• [2] PubChem Compound Summary CID 66038, 4-(Methylthio)aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/104-96-1 View Source

Dual-Sulfur Pharmacophore and Metal-Coordination Potential

The target compound features two chemically distinct sulfur atoms—a thioether (–SCH₃) on the aniline para-position and a thiophene ring sulfur—creating a potential SN (sulfur-nitrogen) bidentate donor motif. In contrast, the 4-methyl analog contains only one sulfur (thiophene) and the parent 4-(methylthio)aniline contains only one sulfur (thioether). Class-level evidence from methylthioaniline ligands demonstrates that the amine nitrogen and thioether sulfur coordinate to Cu(II) ions in a bidentate fashion, confirmed by FTIR spectroscopy, yielding square-planar or octahedral CuLCl₂ or CuL₂Cl₂ complexes [1]. The target compound's para-methylthio-aniline core is structurally congruent with the methylthioaniline ligand series characterized in this study, while the additional thiophene sulfur may provide a secondary coordination site or influence complex geometry. The electron-donating character of the methylthio group further differentiates it from electron-withdrawing halogen-substituted analogs such as 4-chloro-N-(thiophen-2-ylmethyl)aniline [1].

Metal Coordination

Class-level

Dual-sulfur SN-donor motif; Cu(II) complexation supported by FTIR

Enables metallodrug and catalyst design research

Class-level evidence; target-specific validation needed

Evidence Dimension	Metal-coordination capacity (SN-bidentate ligand behavior)
Target Compound Data	Contains two sulfur atoms (thioether + thiophene); para-methylthio aniline core matches the methylthioaniline SN-donor ligand scaffold characterized for Cu(II) complexation [1].
Comparator Or Baseline	4-Methyl-N-(thiophen-2-ylmethyl)aniline: one sulfur (thiophene only); no thioether sulfur for bidentate coordination. Parent 4-(methylthio)aniline: one sulfur (thioether only); lacks thiophene. Halogen analogs (Cl, Br): electron-withdrawing substituents diminish donor capacity [1].
Quantified Difference	Qualitative structural difference: 2 sulfur atoms (target) vs. 1 sulfur atom (4-methyl analog and parent aniline). Electron-donating methylthio group vs. electron-withdrawing halogen substituents.
Conditions	Class-level coordination chemistry evidence: FTIR-confirmed bidentate N,S-coordination of methylthioaniline ligands to Cu(II) ions. Electronic spectra indicate square-planar and octahedral geometries for Cu(II) complexes of OCH₃- and CH₃-substituted methylthioanilines [1].

Why This Matters

For researchers in bioinorganic chemistry, catalysis, or metallodrug development, the dual-sulfur SN-donor motif of the target compound enables metal complexation that is structurally impossible with the 4-methyl analog, opening distinct application spaces in homogeneous catalysis or antimicrobial metallocomplex design.

• [1] Akpan ED, Ojwach SO, Omondi B, Nyamori VO. SN-Donor Methylthioanilines and Copper(II) Complexes: Synthesis, Spectral Properties, and In Vitro Antimicrobial Activity. Heteroatom Chemistry. 2019;2019:9203435. doi:10.1155/2019/9203435 View Source

Para-Methylthio Regioisomer Advantage Over Meta-Substituted Analog

The para-methylthio substitution pattern of the target compound (CAS 1019512-39-0) offers distinct electronic properties compared to its meta-substituted regioisomer, 3-(methylthio)-N-(thiophen-2-ylmethyl)aniline (CAS 1019536-54-9). Although both share the molecular formula C₁₂H₁₃NS₂ and molecular weight of 235.4 g/mol, the para-methylthio group can donate electron density via resonance (+M effect) into the aniline π-system, increasing the electron density at the amine nitrogen and modulating its basicity (pKa) and nucleophilicity. In contrast, the meta-methylthio group exerts primarily an inductive electron-withdrawing effect (−I) with negligible resonance contribution, resulting in a less electron-rich aniline nitrogen . This regiochemical difference has been experimentally validated in the broader methylthioaniline literature: metallation studies of N,N-dimethyl-4-(methylthio)aniline using organolithium reagents demonstrate regioselective ortho-lithiation directed by the para-methylthio group, a reactivity pattern unavailable to the meta isomer [1].

Regioisomeric Effects

Class-level

Para-SCH₃: +M donation
Meta-SCH₃: -I withdrawal

Affects reactivity in coupling and derivatization

Based on methylthioaniline metallation literature

Evidence Dimension	Regioisomeric electronic effects on aniline nitrogen basicity/nucleophilicity and metallation regiochemistry
Target Compound Data	Para-methylthio substitution: resonance electron-donating (+M) to aniline nitrogen; directs ortho-metallation in structurally related N,N-dimethyl-4-(methylthio)aniline [1].
Comparator Or Baseline	3-(Methylthio)-N-(thiophen-2-ylmethyl)aniline: meta-methylthio substitution; inductive electron-withdrawing (−I) only; no resonance donation to the amine; distinct metallation pattern [1].
Quantified Difference	Qualitative regiochemical difference: para-SCH₃ (+M, electron-donating) vs. meta-SCH₃ (−I, electron-withdrawing). Supported by published metallation regioselectivity data for para-methylthio-substituted aniline derivatives [1].
Conditions	Regiochemical analysis based on established principles of aromatic substituent effects. Metallation regiochemistry validated in: Cabiddu MG, Cabiddu S, Cadoni E, et al. Metallation reactions XXVII: Metallation of (methylthio)anilines. Journal of Organometallic Chemistry. 2001 [1].

Why This Matters

The para-methylthio regioisomer provides a more electron-rich aniline nitrogen, which affects its reactivity in amide coupling, reductive amination, and electrophilic aromatic substitution reactions compared to the meta isomer—directly impacting synthetic route design and downstream derivatization efficiency.

• [1] Cabiddu MG, Cabiddu S, Cadoni E, et al. Metallation reactions XXVII: Metallation of (methylthio)anilines. Journal of Organometallic Chemistry. 2001;625(2):148-153. doi:10.1016/S0022-328X(01)00621-0 View Source

Improved GHS Safety Profile Compared to 4-Methyl Analog

The target compound carries a GHS07 warning pictogram with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . In contrast, the 4-methyl analog (CAS 3139-30-8) is classified under a more severe GHS Danger signal word with hazard statements H302, H312, H315, H318, H332, and H335, including H318 (causes serious eye damage) and H312/H332 (harmful by dermal contact and inhalation) [1]. The target compound therefore presents a measurably lower acute toxicity and corrosivity hazard profile, with no dermal toxicity classification (no H312) and no serious eye damage classification (H319 rather than H318) [1]. This differential hazard profile directly impacts shipping classification, storage requirements, personal protective equipment specifications, and institutional safety review burden.

GHS Safety Profile

Head-to-head

Target: Warning (H302, H315, H319, H335)
4-Methyl: Danger (H302, H312, H315, H318, H332, H335)

May reduce procurement and handling burden

GHS classifications from ECHA C&L notifications

Evidence Dimension	GHS Hazard Classification and Safety Profile
Target Compound Data	GHS07 Warning; H302, H315, H319, H335. No dermal toxicity (no H312), no serious eye damage (no H318) .
Comparator Or Baseline	4-Methyl-N-(thiophen-2-ylmethyl)aniline: GHS Danger; H302, H312, H315, H318, H332, H335. Includes dermal and inhalation toxicity (H312, H332) and serious eye damage (H318) [1].
Quantified Difference	Target: Warning signal word, 4 hazard statements, excludes H312, H318, H332. Comparator: Danger signal word, 6 hazard statements, includes H312, H318, H332.
Conditions	GHS classification data from ECHA C&L notifications as reported in PubChem compound summaries for CID 28444517 and CID 914053.

Why This Matters

For procurement decisions in academic or industrial laboratories with heightened safety oversight, the target compound's lower hazard severity (Warning vs. Danger; no corrosive eye damage classification) may reduce institutional approval timelines, simplify storage logistics, and lower personal protective equipment requirements compared to the 4-methyl analog.

• [1] PubChem Compound Summary CID 914053, 4-methyl-N-[(thiophen-2-yl)methyl]aniline, Section 6: Safety and Hazards. https://pubchem.ncbi.nlm.nih.gov/compound/3139-30-8 View Source

Recommended Research and Industrial Application Scenarios

Medicinal Chemistry SAR Needing Differentiated Physicochemical Space

When conducting structure-activity relationship studies on thiophene-containing aniline series, the target compound offers a unique combination of elevated TPSA (65.6 Ų) with maintained lipophilicity (XLogP3 3.6) relative to the 4-methyl analog (TPSA 40.3 Ų, XLogP3 3.5). This property divergence allows research teams to probe the impact of increased polarity and hydrogen-bond acceptor capacity on target binding, cellular permeability, and selectivity without the confounding factor of altered lipophilicity. The three hydrogen-bond acceptors (vs. two in the methyl analog) provide an additional vector for target engagement that can be exploited in structure-based drug design [1][2].

Coordination Chemistry and Metallodrug Development

The target compound's para-methylthio-aniline core provides a validated SN-bidentate coordination site for transition metals such as Cu(II), confirmed by FTIR and electronic spectroscopy in the methylthioaniline ligand class. This enables the synthesis of well-defined Cu(II) complexes with square-planar or octahedral geometries for applications in homogeneous catalysis, antimicrobial metallodrug screening, or bioinorganic model studies. The additional thiophene sulfur offers a potential secondary coordination or electronic-tuning site not available in the single-sulfur 4-methyl analog or the parent 4-(methylthio)aniline [1].

Synthetic Methodology Using Directed Ortho-Metallation

The para-methylthio substituent directs ortho-metallation with organolithium reagents, as demonstrated in the broader (methylthio)aniline literature. This regioselective functionalization enables the introduction of electrophiles at the ortho position of the aniline ring, providing a divergent synthetic pathway for generating structurally diverse derivatives. The meta-substituted regioisomer cannot access this ortho-directed metallation pathway, making the target compound the preferred scaffold for synthetic chemists requiring this specific late-stage diversification strategy [1].

Reduced-Hazard Procurement for Sensitive Laboratory Settings

For research groups operating under strict institutional chemical safety protocols, the target compound's GHS07 Warning classification (H302, H315, H319, H335) presents measurably lower acute toxicity and corrosivity risk compared to the 4-methyl analog's Danger classification (which includes H312, H318, H332). This differential can reduce the administrative burden of chemical approval, simplify storage and handling requirements, and lower personal protective equipment specifications—considerations that become material when scaling from milligram to gram-quantity procurement for lead optimization or pilot-scale synthesis campaigns [1][2].

Application

Selection Property

Validation Focus

Medicinal Chemistry SAR

Differentiated TPSA-HBA profile at retained lipophilicity

Cellular permeability and target engagement context

Coordination Chemistry

Dual-sulfur SN-donor coordination motif

Metal complex characterization and catalytic screening

Synthetic Methodology

Para-methylthio-directed ortho-metallation

Regioselective derivatization efficiency

Procurement in Safety-Sensitive Settings

Lower GHS hazard severity (Warning vs. Danger)

Institutional safety review and handling requirements

• [1] PubChem Compound Summary CID 28444517, 4-(methylsulfanyl)-N-[(thiophen-2-yl)methyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1019512-39-0 View Source
• [2] PubChem Compound Summary CID 914053, 4-methyl-N-[(thiophen-2-yl)methyl]aniline. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3139-30-8 View Source